2,5-Dimethylphenyl 3-fluorobenzoate

• Molecular Formula: C15H13FO2
• Molecular Weight: 244.26 g/mol
• IUPAC Name: (2,5-dimethylphenyl) 3-fluorobenzoate
• InChI: InChI=1S/C15H13FO2/c1-10-6-7-11(2)14(8-10)18-15(17)12-4-3-5-13(16)9-12/h3-9H,1-2H3
• InChI Key: UGNUQKJPSWRXGR-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OC(=O)C2=CC(=CC=C2)F

Description

2,5-Dimethylphenyl 3-fluorobenzoate is an ester derivative of 3-fluorobenzoic acid, where the hydroxyl group is replaced by a 2,5-dimethylphenyl ester moiety. Its molecular formula is C₁₅H₁₃FO₂, with a molecular weight of 244.26 g/mol. The compound features two key structural elements:

• A 3-fluoro substituent on the benzoate ring, which introduces electron-withdrawing effects.
• A 2,5-dimethylphenyl ester group, contributing to increased lipophilicity and steric bulk.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The position and electronic nature of substituents critically influence biological activity and physicochemical properties:

• 2,5-Dimethylphenyl vs. 3,5-Dimethylphenyl Groups :
  highlights that both 2,5- and 3,5-dimethylphenyl substituents in N-(disubstituted-phenyl)-3-hydroxynaphthalene-2-carboxamides exhibit strong photosynthetic electron transport (PET) inhibition (IC₅₀ ~10 µM). The ortho/para (2,5) and meta (3,5) positions enhance lipophilicity and optimize interactions with photosystem II targets .

• Methyl 3-fluorobenzoate (), though less lipophilic (logP ~2.1 vs. ~3.5 for the target compound), shares this electronic profile .

Functional Group Variations: Ester vs. Amide

The ester linkage in 2,5-dimethylphenyl 3-fluorobenzoate contrasts with the amide group in ’s carboxamides:

• Amides (e.g., N-(2,5-dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide) exhibit higher hydrolytic stability and hydrogen-bonding capacity, contributing to potent PET inhibition .
• Esters are more susceptible to hydrolysis but may offer faster degradation in environmental applications.

Lipophilicity and Bioavailability

Lipophilicity (logP) is a key determinant of membrane permeability and bioactivity:

• The 2,5-dimethylphenyl ester increases logP (~3.5 estimated) compared to methyl esters (logP ~2.1, ) or simpler aryl esters.
• Higher lipophilicity may enhance herbicidal activity by improving chloroplast membrane penetration, as seen in ’s carboxamides (logP ~3.8) .

Data Table: Structural and Functional Comparison

Compound Name	Substituents (Ester)	Substituents (Benzoate)	Molecular Weight (g/mol)	logP (Estimated)	Biological Activity (IC₅₀)	Key References
2,5-Dimethylphenyl 3-fluorobenzoate	2,5-dimethylphenyl	3-fluoro	244.26	~3.5	Not reported	-
N-(2,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide	2,5-dimethylphenyl	-	295.34	~3.8	~10 µM (PET inhibition)
Methyl 3-fluorobenzoate	methyl	3-fluoro	154.14	~2.1	N/A
N-(3,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide	3,5-dimethylphenyl	-	295.34	~3.8	~10 µM (PET inhibition)

Key Research Findings and Implications

Substituent Position : Ortho/para (2,5) and meta (3,5) dimethylphenyl groups both enhance PET inhibition, suggesting flexibility in substituent placement for activity optimization .

Electron-Withdrawing Groups : The 3-fluoro substituent’s electron-withdrawing effects may synergize with ester or amide functionalities to improve target binding.

Functional Group Impact : Amides generally outperform esters in stability and activity, but esters may offer advantages in environmental persistence and synthesis cost.